N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide
• InChI: InChI=1S/C16H16FNO4/c1-21-14-4-2-3-11(9-19)16(14)22-10-15(20)18-13-7-5-12(17)6-8-13/h2-8,19H,9-10H2,1H3,(H,18,20)
• InChI Key: GYHZJGIWRHXHTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC(=O)NC2=CC=C(C=C2)F)CO
• Molecular Formula: C16H16FNO4
• Molecular Weight: 305.30 g/mol

Description

N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide, also known as FMA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FMA is a member of the acetamide family, which is a class of compounds that has been extensively studied for its biological activities. FMA is a synthetic compound that is created through a specific synthesis method, and it has been shown to have a unique mechanism of action that makes it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes that are involved in cancer cell growth and proliferation. N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide has been shown to inhibit the activity of the enzyme AKT, which is a key regulator of cell survival and proliferation. By inhibiting AKT, N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide induces cell death in cancer cells and prevents their growth.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide has been shown to have a range of biochemical and physiological effects, particularly in cancer cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide has also been shown to inhibit the expression of specific genes that are involved in cancer cell growth and proliferation. Additionally, N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide has been shown to inhibit the activity of specific proteins that are involved in cancer cell signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide is its specificity for cancer cells. N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide has been shown to selectively target cancer cells, leaving healthy cells unaffected. This specificity makes N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide a promising candidate for cancer treatment. However, one of the limitations of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide. One potential direction is to explore the use of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide in combination with other anticancer drugs to enhance its therapeutic efficacy. Another direction is to investigate the potential use of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide in other disease areas, such as neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide and its potential side effects.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide involves a multi-step process that starts with the reaction of 4-fluoroaniline with 2,6-dimethoxyphenol. The resulting product is then subjected to a series of reactions that ultimately lead to the formation of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide. The synthesis of N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide is a complex process that requires expertise in organic chemistry and a careful approach to ensure the purity of the final product.

Scientific Research Applications

N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. N-(4-fluorophenyl)-2-[2-(hydroxymethyl)-6-methoxyphenoxy]acetamide has been shown to have anticancer properties, and it has been tested against various cancer cell lines. It has been found to inhibit the growth of cancer cells and induce cell death, making it a promising candidate for further research.